Cas no 2228391-47-5 (2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide)

• Product Name: 2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide
• CAS No: 2228391-47-5
• MF: C₈H₁₂N₂S₂
• MW: 200.324278831482
• CID: 5980193
• PubChem ID: 165609635
• Update Time: 2025-05-26

2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide
• 2228391-47-5
• 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethanethioamide
• EN300-1748016

• Inchi： 1S/C8H12N2S2/c1-5(2)8-10-6(4-12-8)3-7(9)11/h4-5H,3H2,1-2H3,(H2,9,11)
• InChI Key： XHJVNUTWMQKXFC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(N)=S)N=C1C(C)C

Computed Properties

• Exact Mass: 200.04419074g/mol
• Monoisotopic Mass: 200.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide

Professional Introduction to Compound with CAS No. 2228391-47-5 and Product Name: 2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide

The compound with the CAS number 2228391-47-5 and the product name 2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiazole ring, a moiety known for its presence in numerous bioactive natural products and synthetic drugs, contributing to its pharmacological relevance.

In recent years, the exploration of thiazole derivatives has expanded significantly, driven by their versatile biological properties. The propan-2-yl substituent in the molecular structure enhances the lipophilicity of the compound, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. This modification allows for better membrane penetration and improved bioavailability, making it an attractive candidate for further pharmacological investigation.

The 1,3-thiazol-4-yl moiety is particularly noteworthy, as it is a common scaffold in medicinal chemistry due to its ability to interact with various biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The incorporation of the ethanethioamide group further diversifies the chemical space, enabling unique interactions with biological receptors and enzymes. This structural feature has been exploited in the design of novel compounds targeting specific disease pathways.

Recent research has highlighted the importance of optimizing thiazole derivatives for improved efficacy and reduced toxicity. Studies have demonstrated that modifications at the 4-position of the thiazole ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The presence of the propan-2-yl group in 2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide may contribute to enhanced binding affinity to target proteins, thereby increasing therapeutic potency.

Moreover, computational modeling and molecular docking studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies suggest that the thiazole ring and ethanethioamide moiety can form critical hydrogen bonds and hydrophobic interactions with key residues in target proteins. This insight has guided the optimization of analogs with improved pharmacological profiles.

The potential therapeutic applications of 2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide are vast. Preclinical studies have indicated its efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate cell signaling pathways associated with cancer progression suggests potential applications in oncology.

In conclusion, 2-2-(propan-2-yl)-1,3-thiazol-4-ylethanethioamide (CAS No. 2228391-47-5) represents a significant advancement in medicinal chemistry. Its unique structural features, including the thiazole ring, propan-2-yl substituent, and ethanethioamide group, contribute to its diverse biological activities. Ongoing research continues to explore its therapeutic potential across various disease areas, underscoring its importance as a lead compound for future drug development.